Cas no 76907-70-5 ((16beta,22R)-16,18-Di-Ac-4,16,18,22-Tetrahdroxycholest-4-en-3-one)

• Product name: (16beta,22R)-16,18-Di-Ac-4,16,18,22-Tetrahdroxycholest-4-en-3-one
• CAS No: 76907-70-5
• MF: C₃₁H₄₈O₇
• MW: 532.709
• CID: 1999920

(16beta,22R)-16,18-Di-Ac-4,16,18,22-Tetrahdroxycholest-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• (16beta,22R)-16,18-Di-Ac-4,16,18,22-Tetrahdroxycholest-4-en-3-one
• (22R)-16β,18-Diacetoxy-4,22-dihydroxycholest-4-en-3-one

• Inchi： InChI=1S/C31H48O7/c1-17(2)7-10-25(34)18(3)28-27(38-20(5)33)15-24-21-8-9-23-29(36)26(35)12-13-30(23,6)22(21)11-14-31(24,28)16-37-19(4)32/h17-18,21-22,24-25,27-28,34,36H,7-16H2,1-6H3
• InChI Key： LCSYEPHBBMYXJG-UHFFFAOYSA-N
• SMILES： CC(C)CCC(O)C(C)C1C(CC2C3CCC4=C(O)C(=O)CCC4(C)C3CCC12COC(C)=O)OC(C)=O |c:16|

Computed Properties

• Exact Mass: 532.34
• Monoisotopic Mass: 532.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 969
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2